Cas no 131115-71-4 (Gly-Gln-OH·H2O)

• Product Name: Gly-Gln-OH·H2O
• CAS No: 131115-71-4
• Molecular Formula: C₇H₁₃N₃O₄^.H₂O
• Molecular Weight: 221.2111
• CID: 91676
• PubChem ID: 24820180

Gly-Gln-OH·H2O Properties

Names and Identifiers

• GLYCYL-L-GLUTAMINE MONOHYDRATE
• H-GLY-GLN-OH H2O
• GLYCYL-L-GLUTAMINE H2O
• GLYCYL-L-GLUTAMINE HYDRATE
• GLY-GLN H2O
• GLY-GLN HYDRATE
• Gly-Gln-OH·H2O
• L-Glutamine, glycyl-, hydrate (1:1)
• Glycyl-L-?Glutamine
• 211446-46-7
• AC8528
• C7H15N3O5
• Q-100122
• CS-0044380
• 668A00JUHO
• CS-15776
• AMY515
• AC-4720
• Gly-Gln monohydrate, >=97% (HPLC)
• Glycyl-glutamine monohydrate
• GLYCYLGLUTAMINE MONOHYDRATE [WHO-DD]
• L-Glutamine, glycyl-, monohydrate
• (S)-5-Amino-2-(2-aminoacetamido)-5-oxopentanoic acid hydrate
• XGA66964
• UNII-668A00JUHO
• Glycyl-L-Glutamine (hydrate)
• AKOS015900647
• 172669-64-6
• SCHEMBL15765959
• (2S)-5-amino-2-[(2-aminoacetyl)amino]-5-oxopentanoic acid;hydrate
• BCP13679
• Glycyl-L-glutamine, United States Pharmacopeia (USP) Reference Standard
• MFCD00150855
• Glycyl-L-glutamine xhydrate
• L-Glutamine, N2-glycyl-, monohydrate
• 131115-71-4
• Glycyl-L-glutamine--water (1/1)
• DTXSID90647443
• Glycyl-L-glutaminexhydrate
• glycyl-glutamine hydrate

• InChIKey： KLFWVRQACSYLOH-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H13N3O4.H2O/c8-3-6(12)10-4(7(13)14)1-2-5(9)11;/h4H,1-3,8H2,(H2,9,11)(H,10,12)(H,13,14);1H2
• SMILES： O.NCC(NC(C(O)=O)CCC(=O)N)=O

Computed Properties

• Exact Mass: 221.10100
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 6
• Monoisotopic Mass: 221.101
• Heavy Atom Count: 15
• Complexity: 241
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 137A^2

Experimental Properties

• LogP: -0.49280
• PSA: 144.74000
• Boiling Point: 725.3°C at 760 mmHg
• Melting Point: 194 °C
• Flash Point: 392.4°C